Cas no 65639-58-9 (Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-, methyl ester)

• Product Name: Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-, methyl ester
• CAS No: 65639-58-9
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 1690264
• PubChem ID: 3787121
• Update Time: 2025-04-21

Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-, methyl ester
• methyl 3-nitro-4-(4-phenylpiperazino)benzenecarboxylate
• MFCD02186019
• methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate
• 65639-58-9
• 2R-0609
• methyl3-nitro-4-(4-phenylpiperazin-1-yl)benzoate
• Oprea1_209045
• AKOS005086309

• Inchi： 1S/C18H19N3O4/c1-25-18(22)14-7-8-16(17(13-14)21(23)24)20-11-9-19(10-12-20)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChI Key： GFBKCJHXEKDMDZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)OC)C=CC=1N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 341.13767
• Monoisotopic Mass: 341.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 75.92